Cas no 1261471-71-9 (2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl)

• Product Name: 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl
• CAS No: 1261471-71-9
• MF: C₁₃H₆F₆
• MW: 276.177164554596
• CID: 4997290
• Update Time: 2025-07-19

2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl

• Inchi： 1S/C13H6F6/c1-5-2-6(4-7(14)3-5)8-9(15)11(17)13(19)12(18)10(8)16/h2-4H,1H3
• InChI Key： JVEOQFMGISZUCF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=C(C)C=1)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl

2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl (CAS No. 1261471-71-9): A Comprehensive Overview

2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl (CAS No. 1261471-71-9) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a biphenyl core with multiple fluorine substituents and a methyl group. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable material for various applications.

The biphenyl core in 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl provides a rigid and planar structure, which is essential for its use in liquid crystal materials and electronic devices. The fluorine substituents enhance the compound's hydrophobicity and thermal stability, making it suitable for applications that require high performance under harsh conditions. Additionally, the methyl group introduces steric effects that can influence the compound's solubility and reactivity.

Recent research has focused on the potential applications of 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl in advanced materials. For instance, studies have shown that this compound can be used as a building block for the synthesis of novel liquid crystals with improved electro-optical properties. These liquid crystals are essential components in display technologies such as LCDs and OLEDs. The unique combination of rigidity and flexibility in the molecular structure of 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl allows for the creation of materials with tailored properties for specific applications.

In the field of organic electronics, 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl has been explored as a dopant or additive to enhance the performance of organic semiconductors. The high electron affinity and low dielectric constant of this compound make it an attractive candidate for improving charge transport and reducing energy losses in organic electronic devices. Researchers have reported significant improvements in device efficiency and stability when 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl is incorporated into the active layers of organic photovoltaics (OPVs) and organic field-effect transistors (OFETs).

The synthesis of 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl typically involves multi-step reactions starting from readily available precursors. One common approach is to use Suzuki coupling reactions to introduce the biphenyl core followed by selective fluorination steps to achieve the desired substitution pattern. Recent advancements in catalytic methods have made these syntheses more efficient and cost-effective. For example, palladium-catalyzed cross-coupling reactions have been optimized to produce high yields of 2,3,4,5,6,5'-Hexafluoro-3'-methylbiphenyl with minimal side products.

The physical properties of 2,3,4,5,6，5’-Hexafluoro-3’-methylbiphenyl are also noteworthy. It exhibits excellent thermal stability and low volatility due to its highly fluorinated nature. These properties make it suitable for use in high-temperature processes and environments where conventional materials may degrade or decompose. Additionally, its low refractive index and high transparency in the visible spectrum make it an ideal candidate for optical applications such as anti-reflection coatings and transparent conductive films.

From a biological perspective, 2，3，4，5，6，5’-Hexafluoro-3’-methylbiphenyl has been studied for its potential interactions with biological systems. While it is not inherently toxic or biologically active at low concentrations, 2，3，4，5，6，5’-Hexafluoro-3’-methylbiphenyl can be used as a model compound to study the effects of fluorinated compounds on cellular processes. Research has shown that fluorinated compounds can influence membrane fluidity and protein-ligand interactions, making 2，3，4，5，6，5’-Hexafluoro-3’-methylbiphenyl a valuable tool for understanding these phenomena.

In conclusion, 2，3，4，5，6，5’-Hexafluoro-3’-methylbiphenyl (CAS No. 1261471-71-9) is a versatile compound with a wide range of applications in advanced materials science and organic electronics. Its unique molecular structure provides a foundation for developing novel materials with tailored properties for specific applications. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and materials scientists alike.